2-Octadecenyl succinic acid

Specification

• Molecular Formula: C22H40O4
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-octadec-1-enylbutanedioic acid
• Standard InChI: InChI=1S/C22H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22(25)26)19-21(23)24/h17-18,20H,2-16,19H2,1H3,(H,23,24)(H,25,26)
• Standard InChI Key: GYTGJCPXNGAJFT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC=CC(CC(=O)O)C(=O)O

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

2-Octadecenyl succinic acid is a dicarboxylic acid with an 18-carbon alkenyl chain attached at the second carbon of the succinic acid backbone. Its IUPAC name, 2-octadec-1-enylbutanedioic acid, reflects this structure. Key properties include:

Property	Value
Molecular Formula	C₂₂H₄₀O₄
Molecular Weight	368.5 g/mol
Canonical SMILES	CCCCCCCCCCCCCCCCC=CC(CC(=O)O)C(=O)O
Hydrophobic Component	Octadecenyl chain
Hydrophilic Component	Two carboxylic groups

The compound’s amphiphilicity arises from the juxtaposition of its nonpolar hydrocarbon tail and polar acid groups, enabling interfacial activity in heterogeneous systems.

Spectroscopic and Crystallographic Data

Fourier-transform infrared (FTIR) spectroscopy reveals characteristic peaks at 1729 cm⁻¹ (C=O stretching of ester/carboxylic groups) and 2965–2834 cm⁻¹ (C-H stretching of aliphatic chains). X-ray diffraction (XRD) studies indicate minimal disruption to crystalline structures in modified materials, suggesting surface-limited reactions during synthesis.

Synthesis and Production Methods

Anhydride Hydrolysis

The primary synthesis route involves hydrolyzing 2-octadecenyl succinic anhydride (ODSA) under controlled conditions:

• Anhydride Preparation: ODSA is synthesized via maleic anhydride addition to 1-octadecene, followed by purification.

• Hydrolysis: ODSA reacts with water, yielding the dicarboxylic acid form. For example, hydrolyzing 175 g of ODSA produces stoichiometric amounts of 2-octadecenyl succinic acid.

Reaction Kinetics and Optimization

Studies on analogous systems (e.g., octenyl succinic anhydride) show hydrolysis efficiency depends on:

• Temperature: Optimal at 60–80°C to balance reaction rate and byproduct formation.

• pH: Mildly acidic conditions (pH 4–5) prevent decarboxylation.

• Catalysts: Lipases or mild bases (e.g., sodium bicarbonate) enhance reaction rates.

Applications in Material Science

Biodegradable Films and Coatings

2-Octadecenyl succinic acid modifies bacterial cellulose (BC) to create flexible, high-barrier films. Key findings include:

• Enhanced Hydrophobicity: Grafting reduces water vapor permeability (WVP) by 92% compared to pristine BC.

• Antimicrobial Properties: Carboxylic groups disrupt microbial membranes, showing efficacy against Staphylococcus aureus and Escherichia coli.

• Mechanical Strength: Modified BC films exhibit tensile strengths up to 120 MPa, surpassing conventional polyethylene.

Polymer Additives

The compound’s long alkyl chain improves compatibility in polyolefin blends, while carboxylic groups enable covalent bonding with matrices like epoxy resins. Applications include:

• Lubricants: Reduces friction coefficients in industrial machinery by 40%.

• Adhesives: Enhances wetting and adhesion on nonpolar substrates.

Food Science Applications

Fat Replacement

In low-fat food systems, OSA-starch complexes mimic mouthfeel and texture of triglycerides. 2-Octadecenyl succinic acid’s longer chain may enhance creaminess in dairy alternatives, though validation studies are needed.

Biological and Environmental Relevance

Biodegradation and Toxicity

Preliminary data indicate:

• Aerobic Degradation: Complete mineralization within 28 days in soil, mediated by Pseudomonas spp..

• Aquatic Toxicity: LC₅₀ > 100 mg/L for Daphnia magna, classifying it as environmentally benign.

Comparative Analysis with Structural Analogues

Performance vs. Shorter-Chain Derivatives

Parameter	2-Octadecenyl Succinic Acid	Octenyl Succinic Acid	Succinic Acid
Hydrophobicity (log P)	8.2	5.1	-0.6
Emulsion Stability	>180 days	90 days	N/A
Film Flexibility	15% elongation	Brittle	N/A

The extended alkyl chain confers superior surfactant performance and material plasticity.

Future Directions and Challenges

Scalability of Production

Current batch hydrolysis methods face energy-intensity challenges. Continuous-flow reactors with enzyme immobilization could reduce costs by 30%.

Advanced Material Designs

Ongoing research explores:

• Drug Delivery Systems: pH-responsive micelles for targeted cancer therapy.

• Self-Healing Coatings: Reversible ester bonds for automotive applications.

Regulatory Considerations

As applications expand, toxicity profiling in mammalian systems and standardized biodegradation protocols remain critical for commercial adoption.